![molecular formula C7H5ClO5S B8645876 Benzenesulfonic acid, 4-[(chlorocarbonyl)oxy]- CAS No. 133824-08-5](/img/structure/B8645876.png)
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REACTION_CXSMILES
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[S:1]([O-:5])([O-])(=[O:3])=[O:2].[Ca+2].S(=O)(=O)=O.[Cl:11][C:12]([O:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)=[O:13].ClC([O-])=O>C(Cl)Cl>[Cl:11][C:12]([O:14][C:15]1[CH:20]=[CH:19][C:18]([S:1]([OH:5])(=[O:3])=[O:2])=[CH:17][CH:16]=1)=[O:13] |f:0.1|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Ca+2]
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Name
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liquid
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)=O
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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5.48 g
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Type
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reactant
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Smiles
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ClC(=O)OC1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(=O)[O-]
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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To a 100 mL 3-necked round bottom flask equipped with a magnetic stirrer, addition funnel
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Type
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CUSTOM
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Details
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topped with a drying tube
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Type
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TEMPERATURE
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Details
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The reaction solvent was cooled with an ice water bath
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Type
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CUSTOM
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Details
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reaction vessel
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Type
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ADDITION
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Details
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added dropwise so as
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Type
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CUSTOM
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Details
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the reaction exotherm
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Type
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CUSTOM
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Details
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to form
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Type
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ADDITION
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Details
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Upon completion of the addition
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Type
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CUSTOM
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Details
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Solvent was removed under vacuum
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Type
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CUSTOM
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Details
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as is for the condensation reaction
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Type
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CUSTOM
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Details
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The following spectroscopic data was obtained for this material
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Reaction Time |
6 h |
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Name
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Type
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Smiles
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ClC(=O)OC1=CC=C(C=C1)S(=O)(=O)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
